1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 1,3-dimethylbenzimidazol-2-one
• InChI: InChI=1S/C9H10N2O/c1-10-7-5-3-4-6-8(7)11(2)9(10)12/h3-6H,1-2H3
• InChI Key: NOJXCBIUEXCLMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=O)C
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID60282784
• Molecular Weight: 162.19 g/mol
• CAS No.: 3097-21-0

Description

“1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one” is a chemical compound with the molecular formula C9H10N2O and a molecular weight of 162.19. It is also known by several synonyms such as N,N’-Dimethylbenzimidazole, 1,3-Dimethylbenzimidazolinone, 1,3-dimethyl-2-benzimidazolone, and others.

Synthesis Analysis

The synthesis of “this compound” is well accessible. The cationic benzimidazolium iodide salts can be synthesized in a two-step process. The most often used reagents for the cyclocarbonylation are 1,1’-carbonyldiimidazole, phosgene, triphosgene, and ureas.

Molecular Structure Analysis

The molecular structure of “this compound” is available as a 2D Mol file. When brought onto a Au (111) surface, the derivative anchors in a highly stable fashion and subsequently rotates with high efficiency when excited with STM pulses.

Chemical Reactions Analysis

The main decomposition product of “this compound” acts as a nucleating agent for DMBI-H with the overall effect of boosting conductivity of the final doped P (NDI2OD-T2) films. The weight loss corresponds to 39 wt-%, which is again consistent with the loss of methyl iodide, i.e., the decomposition of o -MeO - DMBI to DMBI-P via the cleavage of the H 3 C-O bond.

Physical And Chemical Properties Analysis

The melting point of “this compound” is 107-108 °C, and its boiling point is predicted to be around 240.0±7.0 °C. The density is predicted to be approximately 1.182±0.06 g/cm3. The storage temperature should be in a sealed, dry room.

Scientific Research Applications

Chemical Synthesis and Properties

1,3-Dimethyl-1,3-dihydro-2H-benzimidazol-2-one has been involved in various chemical syntheses and studies of its properties. For example, it has been used in the preparation of 2H-imidazole 1,3-dioxides, derivatives of alicyclic 1,2-dioximes, which were subsequently involved in reactions with various reagents, leading to the formation of different derivatives (Samsonov & Volodarskii, 1980).

Synthesis of Masked Amino Aldehydes

The compound has been utilized in the synthesis of masked 2-amino-3-furancarboxaldehydes, serving as a precursor in the production of various amino aldehyde derivatives. This indicates its utility in the synthesis of complex organic compounds (Denisenko et al., 2010).

Quantum Chemical Studies

Quantum chemical DFT studies of 1,3-dimethyl-2-ferrocenylmethylbenzimidazole, a complex involving a similar structure, highlight the use of this compound in advanced material science and computational chemistry (Yang-min & Jing-tao, 2006).

Photocatalysis in CO2 Reduction

The compound has been used in a highly efficient visible-light-driven CO2 reduction process. This demonstrates its potential application in environmental chemistry and renewable energy research (Nakada et al., 2016).

Synthesis of Conjugated Polymers for Photovoltaics

It has been employed in the synthesis of conjugated polymers containing electron donor–acceptor pairs for organic photovoltaics (OPVs), suggesting its role in the development of new materials for solar energy conversion (Song et al., 2013).

Mechanism of Action

Target of Action

It is known to be a strong electron donor molecule , suggesting that it may interact with electron acceptor molecules or systems in its environment.

Mode of Action

1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one acts as an n-type dopant . As a dopant, it donates its electrons to the system it is introduced into, thereby increasing the number of charge carriers and enhancing the conductivity of the system .

Biochemical Pathways

Its role as an n-type dopant suggests that it may influence electron transport pathways in the systems it is introduced into .

Pharmacokinetics

It is known to be soluble in established processing solvents , which could potentially influence its bioavailability.

Result of Action

The introduction of this compound into a system results in an increase in the system’s conductivity . This is due to the compound’s ability to donate electrons, thereby increasing the number of charge carriers in the system .

Action Environment

The action of this compound is influenced by environmental factors. It is known to be air stable , suggesting that it retains its functionality in the presence of oxygen and moisture. Furthermore, its solubility in established processing solvents indicates that the choice of solvent can influence its action and efficacy.

Safety and Hazards

The safety symbols for “1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one” are GHS02 and GHS07. The hazard statements are H228 and H319. The precautionary statements are P264b, P280, P305+P351+P338, P337+P313, P370+P378r, P403+P233, and P501c.

Future Directions

“1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one” is efficient over a large range of polymers and small molecule derivatives, commercially available, soluble in established processing solvents and generally considered to be air stable. It is mainly used as a semiconductor-based polymer for the fabrication of electronic devices, which include organic thin film transistors (OTFTs), polymeric solar cells (PSCs), and organic light-emitting diodes (OLEDs).

Biochemical Analysis

Biochemical Properties

1,3-Dimethyl-1,3-dihydro-2H-benzimidazol-2-one plays a significant role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been reported to inhibit tubulin polymerization, which is crucial for cell division . Additionally, this compound acts as a histamine H3-receptor antagonist, influencing various central nervous system functions . These interactions highlight the compound’s potential in therapeutic applications.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its role as a histamine H3-receptor antagonist can affect neurotransmitter release and neuronal activity . Furthermore, its inhibition of tubulin polymerization can lead to disruptions in cell division, impacting cellular proliferation and growth .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to tubulin, preventing its polymerization and thus inhibiting microtubule formation . This action disrupts the mitotic spindle, leading to cell cycle arrest. Additionally, as a histamine H3-receptor antagonist, this compound blocks the receptor’s activity, modulating downstream signaling pathways and altering gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under controlled conditions, but its activity may diminish over extended periods due to degradation . Long-term exposure to the compound can lead to sustained inhibition of cell division and altered cellular metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as modulating neurotransmitter release and inhibiting tumor growth . At higher doses, it can cause toxic or adverse effects, including cytotoxicity and disruption of normal cellular processes . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. The compound’s metabolism can affect metabolic flux and metabolite levels, influencing overall cellular function . Understanding these pathways is essential for optimizing its therapeutic potential and minimizing adverse effects .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . The efficient transport and distribution of this compound are crucial for its biological activity and therapeutic efficacy .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. Targeting signals and post-translational modifications direct the compound to particular compartments or organelles within the cell . This localization is essential for its interaction with target biomolecules and the subsequent modulation of cellular processes .